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Compound of Interest

Compound Name:
Phenylacetaldehyde dimethyl

acetal

Cat. No.: B086100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Phenylacetaldehyde
Dimethyl Acetal, a versatile aromatic compound with significant applications in the fragrance,

flavor, and pharmaceutical industries. This document outlines its chemical properties, various

synonyms, detailed experimental protocols for its synthesis, and relevant safety information.

Core Chemical Information
Phenylacetaldehyde dimethyl acetal, systematically known as 1,1-dimethoxy-2-

phenylethane, is the dimethyl acetal of phenylacetaldehyde.[1] It is valued for its stability

compared to its parent aldehyde, offering a fresh, leafy, and floral green aroma.[1] This

compound is found naturally in cocoa and is widely used as a fragrance ingredient in perfumes,

soaps, and other personal care products.[2][3] It also serves as a flavoring agent and a key

intermediate in organic synthesis.[1][4]

Synonyms
Phenylacetaldehyde dimethyl acetal is known by a multitude of synonyms across different

industries and suppliers. A comprehensive list is provided in the table below for easy reference.
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Common Name IUPAC & Chemical Names Trade & Other Names

Phenylacetaldehyde dimethyl

acetal[1][2][5]

(2,2-

Dimethoxyethyl)benzene[1][2]

[4][5][6]

PADMA (Phenyl Acetaldehyde

DiMethyl Acetal)[1][5]

1,1-Dimethoxy-2-

phenylethane[1][2][5]

Benzene, (2,2-

dimethoxyethyl)-[1][2][5]
Viridine®[1][2][5]

2-Phenylacetaldehyde

dimethyl acetal[2][5]

α-Tolylaldehyde dimethyl

acetal[1][2][5]
Rosal[1][2]

2,2-Dimethoxy-1-

phenylethane[1][2][5]

Phenylacetic aldehyde

dimethyl acetal[1][5]
Vert de Lilas[1][2]

Phenacetaldehyde dimethyl

acetal[5]

Acetaldehyde, phenyl-,

dimethyl acetal[5]
Vertodor[1][2]

Ethane, 1,1-dimethoxy-2-

phenyl-[5]
Veracetal[1]

Foliacetal[1]

Hyscylene P[2][5]

Lilas Vert[2]

P.A.D.M.A.[2]

PADIMA[2]

Quantitative Data Summary
The key physicochemical properties of Phenylacetaldehyde Dimethyl Acetal are summarized

in the following table.
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Property Value

CAS Number 101-48-4[1][2][4][5][6]

Molecular Formula C₁₀H₁₄O₂[1][4][7]

Molecular Weight 166.22 g/mol [1][4][5][7]

Appearance Colorless to pale yellow clear liquid[1][3][4]

Density 1.003 - 1.004 g/mL at 25°C[1][4]

Boiling Point 219 - 221°C at 754 mmHg[1][4]

Refractive Index n20/D 1.492 - 1.495[1][4]

Flash Point 88 - 90°C (closed cup)[1]

Purity >97.0% (GC) to 98-100% (GC)[4][6]

FEMA Number 2876[1][4][5]

Experimental Protocols
The synthesis of phenylacetaldehyde dimethyl acetal can be achieved through several

routes. Below are detailed methodologies for two common laboratory-scale preparations.

Method 1: From Styrene Oxide
This method involves a two-step process starting from styrene oxide.

Step 1: Synthesis of Phenylacetaldehyde

Reaction Setup: To a solution of styrene oxide (1.20 g, 10 mmol) in benzene (25 ml), add

allyl(1,5-cyclooctadiene)palladium trifluoromethanesulfonate (41 mg, 0.10 mmol) as a

catalyst.

Reaction Conditions: Stir the mixture at 50°C for 10 minutes.

Analysis: The yield of phenylacetaldehyde can be determined by gas chromatography and

nuclear magnetic resonance (NMR) spectroscopy using an internal standard. A typical yield

is around 75%.[1]
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Step 2: Acetal Formation

Reaction: To the reaction solution containing phenylacetaldehyde, add methanol (10 ml).

Reaction Conditions: Stir the mixture at 50°C for 30 minutes.[1]

Work-up: Add a 2% sodium carbonate aqueous solution (20 ml) to the reaction mixture and

separate the organic and aqueous layers.

Analysis and Purification: The organic layer is analyzed by gas chromatography and NMR to

confirm the complete conversion of phenylacetaldehyde to phenylacetaldehyde dimethyl
acetal. The product can be purified by fractional distillation.[1]

Method 2: From Phenylacetaldehyde
This is a more direct and traditional method for the synthesis of phenylacetaldehyde dimethyl
acetal.

Reaction Setup: Mix phenylacetaldehyde with methanol containing hydrogen chloride (1-2%)

and ammonium chloride.

Reaction Conditions: Stir the mixture and warm it to 40-50°C. Then, let it stand at room

temperature for two days.[2]

Work-up: After the reaction is complete, add water, sodium chloride, and ether to the mixture

to separate the oily layer.

Purification: The obtained oil is washed with water and then purified by fractional distillation

to yield the final product.[2]

Visualizations
Synthesis Pathway of Phenylacetaldehyde Dimethyl
Acetal from Phenylacetaldehyde
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Reactants Conditions

Products

Phenylacetaldehyde

+

Methanol Acid Catalyst
(e.g., HCl, p-TsOH)

40-50°C then
Room Temperature

Phenylacetaldehyde
Dimethyl Acetal Water

Acetalization

IUPAC/Systematic Names Common/Trade Names

Phenylacetaldehyde Dimethyl Acetal

(2,2-Dimethoxyethyl)benzene

is also known as

1,1-Dimethoxy-2-phenylethane

is also known as

PADMA

is commonly called

Viridine® Rosal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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